2-(4-Chloro-3-methylphenoxy)-1-morpholin-4-ylpropan-1-one

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-1-morpholin-4-ylpropan-1-one
• InChI: InChI=1S/C14H18ClNO3/c1-10-9-12(3-4-13(10)15)19-11(2)14(17)16-5-7-18-8-6-16/h3-4,9,11H,5-8H2,1-2H3
• InChI Key: ARDQPIYKMYXGAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC(C)C(=O)N2CCOCC2)Cl
• Molecular Formula: C14H18ClNO3
• Molecular Weight: 283.75 g/mol

Description

2-(4-Chloro-3-methylphenoxy)-1-morpholin-4-ylpropan-1-one is an organic compound that features a morpholine ring substituted with a 4-chloro-3-methylphenoxy group and a propanoyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Chloro-3-methylphenoxy)-1-morpholin-4-ylpropan-1-one typically involves the following steps:

Formation of the Phenoxy Intermediate: The initial step involves the reaction of 4-chloro-3-methylphenol with an appropriate alkylating agent to form the phenoxy intermediate.

Acylation: The phenoxy intermediate is then subjected to acylation using propanoyl chloride in the presence of a base such as pyridine to form the propanoyl derivative.

Morpholine Substitution: Finally, the propanoyl derivative undergoes a substitution reaction with morpholine to yield the target compound.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis systems, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

2-(4-Chloro-3-methylphenoxy)-1-morpholin-4-ylpropan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the chloro and morpholine sites.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or other strong bases in aqueous or organic solvents.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted morpholine derivatives.

Scientific Research Applications

2-(4-Chloro-3-methylphenoxy)-1-morpholin-4-ylpropan-1-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-(4-Chloro-3-methylphenoxy)-1-morpholin-4-ylpropan-1-one involves its interaction with specific molecular targets and pathways. The compound may act by:

Binding to Enzymes: Inhibiting or modulating the activity of enzymes involved in metabolic pathways.

Interacting with Receptors: Binding to cellular receptors and altering signal transduction pathways.

Modulating Gene Expression: Affecting the expression of genes involved in various biological processes.

Comparison with Similar Compounds

Similar Compounds

4-chloro-3-methylphenol: A precursor in the synthesis of the target compound.

Propanoyl chloride: Used in the acylation step.

Morpholine: The core structure of the target compound.

Uniqueness

2-(4-Chloro-3-methylphenoxy)-1-morpholin-4-ylpropan-1-one is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties